(R)-2-((tert-butoxycarbonyl)amino)propyl methanesulfonate

• Molecular Formula: C9H19NO5S
• Molecular Weight: 253.32 g/mol
• IUPAC Name: [(2R)-2-[(2-methylpropan-2-yl)oxycarbonylamino]propyl] methanesulfonate
• InChI: InChI=1S/C9H19NO5S/c1-7(6-14-16(5,12)13)10-8(11)15-9(2,3)4/h7H,6H2,1-5H3,(H,10,11)/t7-/m1/s1
• InChI Key: NLKBUJQLMRHSKP-SSDOTTSWSA-N
• Isomeric SMILES: C[C@H](COS(=O)(=O)C)NC(=O)OC(C)(C)C
• Canonical SMILES: CC(COS(=O)(=O)C)NC(=O)OC(C)(C)C

Description

(R)-2-((tert-butoxycarbonyl)amino)propyl methanesulfonate is a useful research compound. Its molecular formula is C9H19NO5S and its molecular weight is 253.32 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

tert-Butyl (2-hydroxy-1-methylethyl)carbamate (2.8 g, 15.98 mmol), triethylamine (4.44 ml, 3.23 mmol) and 4-dimethylaminopyridine (195 mg, 1.59 mmol) were dissolved in 135 ml of THF. Methanesulfonyl chloride (1.3 ml, 16.78 mmol) was added dropwise on an ice bath, and the reaction mixture was stirred for 3 h and warmed to room temperature. Following addition of ethyl acetate and sodium bicarbonate solution, the organic phase was separated off and concentrated. Yield: 3.97 g (98%).